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Compound of Interest

Compound Name: 5-FAM-Alkyne

Cat. No.: B607409 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

laboratory chemicals is paramount for ensuring a safe and compliant working environment.

This guide provides essential safety and disposal information for 5-FAM-Alkyne, a fluorescent

probe commonly used in click chemistry and biological imaging.[1] Adherence to these

procedures is critical for minimizing risks and ensuring responsible laboratory practice.

Key Safety and Handling Precautions
While 5-FAM-Alkyne may not require a formal Safety Data Sheet (SDS) in certain regions due

to its classification in small quantities, it is imperative to handle it with the universal precautions

applied to all laboratory chemicals.[2]

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses with side shields, and chemical-resistant gloves when handling 5-
FAM-Alkyne, both in its solid form and in solution.

Avoid Inhalation and Contact: Handle the powdered form of the chemical in a well-ventilated

area or under a chemical fume hood to prevent the inhalation of dust. Direct contact with skin

and eyes should be avoided. In the event of accidental contact, rinse the affected area

thoroughly with water.

Storage: Store 5-FAM-Alkyne in a tightly sealed container in a cool, dry, and dark

environment.[3] The recommended long-term storage temperature is -20°C.[3][4][5]
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Physical and Chemical Properties
A summary of the key quantitative data for 5-FAM-Alkyne is provided in the table below for

easy reference.

Property Value

Molecular Formula C₂₄H₁₅NO₆

Molecular Weight 413.38 g/mol

Excitation Maximum (λ_abs) 490 nm

Emission Maximum (λ_em) 513 nm

Solubility
Aqueous buffers (pH > 8), alcohols, DMSO,

DMF

Storage Conditions -20°C, protected from light

Purity ≥ 90% (HPLC)

Note: The exact excitation and emission maxima may vary slightly depending on the solvent

and other environmental factors.

Step-by-Step Disposal Protocol
The proper disposal of 5-FAM-Alkyne and any associated waste is a critical aspect of

laboratory safety and environmental responsibility. The following procedures are based on

general best practices for chemical waste management. It is crucial to consult and adhere to

your institution's specific hazardous waste disposal protocols and local regulations, as these

may vary.

Solid Waste (Non-Sharps):

Examples: Contaminated gloves, pipette tips, weighing paper, and microfuge tubes.

Procedure: Collect all solid waste contaminated with 5-FAM-Alkyne in a designated, leak-

proof hazardous waste container lined with a durable plastic bag. This container must be
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clearly labeled as "Hazardous Chemical Waste" and should specify "Contains 5-FAM-
Alkyne". Keep the container sealed when not in use.

Liquid Waste:

Examples: Unused solutions of 5-FAM-Alkyne, reaction mixtures, and solvent rinses.

Procedure: Collect all liquid waste containing 5-FAM-Alkyne in a designated, leak-proof,

and chemically compatible hazardous waste container. The container must be clearly

labeled as "Hazardous Chemical Waste" and detail the contents, including the chemical

name and estimated concentration. Do not mix incompatible waste streams.

Sharps Waste:

Examples: Contaminated needles, syringes, and glass Pasteur pipettes.

Procedure: Place all sharps contaminated with 5-FAM-Alkyne into a designated,

puncture-proof sharps container. This container must be labeled as "Hazardous Chemical

Waste - Sharps" and indicate the presence of "5-FAM-Alkyne". Once the sharps container

is three-quarters full, seal it securely.

Once the waste containers are full, arrange for their collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

service.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of waste

generated from experiments involving 5-FAM-Alkyne.
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Caption: Logical workflow for the proper disposal of 5-FAM-Alkyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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